(Z)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-phenylacrylamide

• IUPAC Name: (Z)-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H20N2O3/c1-25-18-9-5-8-17(13-18)22-14-16(12-20(22)24)21-19(23)11-10-15-6-3-2-4-7-15/h2-11,13,16H,12,14H2,1H3,(H,21,23)/b11-10-
• InChI Key: AKQLTXRFRPEYOS-KHPPLWFESA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)/C=C\C3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

“(Z)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-phenylacrylamide” is a complex organic compound. It contains a pyrrolidinone ring, which is a five-membered ring with four carbon atoms and one nitrogen atom, and a carbonyl group (C=O) at the 5-position. The compound also has a methoxyphenyl group attached to the nitrogen atom of the pyrrolidinone ring, and a phenylacrylamide moiety, which consists of a phenyl group (a six-membered carbon ring) and an acrylamide group (a carbon-carbon double bond adjacent to a carbonyl group).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidinone ring, methoxyphenyl group, and phenylacrylamide moiety would contribute to the overall structure. The compound may also exhibit stereoisomerism due to the presence of chiral centers.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The carbonyl group in the pyrrolidinone ring, the carbon-carbon double bond in the acrylamide moiety, and the ether group in the methoxyphenyl group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its melting and boiling points, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were a drug, for example, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, or investigating its potential use in fields like medicine or materials science.